Cas no 1185157-88-3 (4-?Piperidinecarboxylic acid, 1,?1',?1''-?(1,?3,?5-?triazine-?2,?4,?6-?triyl)?tris-)

• Product Name: 4-?Piperidinecarboxylic acid, 1,?1',?1''-?(1,?3,?5-?triazine-?2,?4,?6-?triyl)?tris-
• CAS No: 1185157-88-3
• MF: C₂₁H₃₀N₆O₆
• MW: 462.4995
• CID: 3037215
• PubChem ID: 66780528
• Update Time: 2025-11-06

4-?Piperidinecarboxylic acid, 1,?1',?1''-?(1,?3,?5-?triazine-?2,?4,?6-?triyl)?tris- Chemical and Physical Properties

Names and Identifiers

• 4-?Piperidinecarboxylic acid, 1,?1',?1''-?(1,?3,?5-?triazine-?2,?4,?6-?triyl)?tris-
• 1,1',1''-(1,3,5-Triazine-2,4,6-triyl)tris(piperidine-4-carboxylic acid)
• 1-[4,6-bis(4-carboxypiperidin-1-yl)-1,3,5-triazin-2-yl]piperidine-4-carboxylic acid
• G71917
• CS-0379198
• YSCK0439
• 1,1',1''-(1,3,5-triazine-2,4,6-triyl)tripiperidine-4-carboxylic acid
• 1,1',1''-(1,3,5-Triazine-2,4,6-triyl)tris(piperidine-4-carboxylicacid)
• SCHEMBL725443
• 1185157-88-3

• Inchi： InChI=1S/C21H30N6O6/c28-16(29)13-1-7-25(8-2-13)19-22-20(26-9-3-14(4-10-26)17(30)31)24-21(23-19)27-11-5-15(6-12-27)18(32)33/h13-15H,1-12H2,(H,28,29)(H,30,31)(H,32,33)
• InChI Key： POXCFYYCPCKGOE-UHFFFAOYSA-N
• SMILES： C1CN(CCC1C(=O)O)C2=NC(=NC(=N2)N3CCC(CC3)C(=O)O)N4CCC(CC4)C(=O)O

Computed Properties

• Exact Mass: 462.22268270g/mol
• Monoisotopic Mass: 462.22268270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 160Ų

Additional information on 4-?Piperidinecarboxylic acid, 1,?1',?1''-?(1,?3,?5-?triazine-?2,?4,?6-?triyl)?tris-

Introduction to 4-Piperidinecarboxylic acid, 1,1',1''-(1,3,5-triazine-2,4,6-triyl)tris- and Its Significance in Modern Chemical Biology

The compound with the CAS number 1185157-88-3, specifically named as 4-Piperidinecarboxylic acid, 1,1',1''-(1,3,5-triazine-2,4,6-triyl)tris-, represents a fascinating molecule in the realm of chemical biology. This trisubstituted derivative of piperidine and triazine has garnered significant attention due to its unique structural properties and potential applications in pharmaceutical research and drug development. The intricate scaffold of this compound, featuring three piperidinecarboxylic acid units linked through a central 1,3,5-triazine core, offers a versatile platform for further chemical modifications and biological investigations.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The triazine moiety, known for its stability and ability to form multiple hydrogen bonds, serves as an excellent scaffold for drug discovery. When combined with the piperidine ring—a common pharmacophore in many bioactive molecules—the resulting structure exhibits promising characteristics for interaction with biological targets. This combination has led to increased interest in exploring the pharmacological potential of derivatives like 4-Piperidinecarboxylic acid, 1,1',1''-(1,3,5-triazine-2,4,6-triyl)tris-.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the development of multitargeted drugs. The presence of multiple reactive sites on both the piperidinecarboxylic acid and triazine portions allows for selective functionalization, enabling chemists to tailor the molecule for specific biological activities. For instance, modifications at the piperidine nitrogen atoms could enhance binding affinity to enzymes or receptors, while alterations at the triazine ring might improve solubility or metabolic stability. Such flexibility makes this compound an attractive candidate for structure-activity relationship (SAR) studies.

In recent years, there has been a surge in research focused on identifying novel compounds that can modulate inflammatory pathways. Piperidine derivatives have shown promise in this area due to their ability to interact with various inflammatory mediators. The central triazine core in 4-Piperidinecarboxylic acid, 1,1',1''-(1,3,5-triazine-2,4,6-triyl)tris- further enhances its potential by providing additional binding pockets for biological targets. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the cytokine cascade. Such findings are particularly intriguing given the rising prevalence of chronic inflammatory diseases worldwide.

Another area where this compound shows promise is in the field of anticancer research. Cancer cells often overexpress certain receptors or enzymes that can be targeted by small-molecule inhibitors. The unique structure of 4-Piperidinecarboxylic acid, 1,1',1''-(1,3,5-triazine-2,4,6-triyl)tris- allows it to mimic natural substrates or bind to allosteric sites on cancer-related proteins. This has led to investigations into its potential as an anticancer agent. Additionally, the ability to modify different parts of the molecule enables researchers to optimize its potency and selectivity against specific cancer cell lines. Early experimental data indicate that certain derivatives may induce apoptosis or inhibit proliferation in tumor cells while minimizing toxicity to healthy tissues.

The synthesis of complex heterocyclic compounds like 4-Piperidinecarboxylic acid, 1,1',1''-(1,3,5-triazine-2,4,6-triyl)tris- presents both challenges and opportunities for synthetic chemists. Advanced methodologies such as transition-metal-catalyzed cross-coupling reactions and multicomponent reactions have made it possible to construct intricate molecular frameworks efficiently. These techniques not only improve yield but also allow for greater control over stereochemistry—a critical factor in determining biological activity. As synthetic methodologies continue to evolve，the accessibility of such complex molecules will likely increase，further driving innovation in drug discovery.

The role of computational chemistry cannot be overstated in modern drug development。 Molecular modeling and virtual screening techniques enable researchers to predict how different compounds will interact with biological targets before conducting expensive wet-lab experiments。 This approach has significantly reduced the time and resources required for hit identification。 In the case of 4-Piperidinecarboxylic acid， 1， 1'， 1''-( 1， 3， 5-triazine-2， 4， 6-triyl)tris-， computational studies have helped identify key binding residues on potential targets。 These insights have guided synthetic efforts toward creating more potent and selective derivatives。

Future directions for research on this compound include exploring its interactions with other biological systems。 For example， studying its effects on microRNAs or epigenetic modifiers could open new avenues for therapeutic intervention。 Additionally， investigating its behavior in living cells would provide valuable insights into its mechanism of action。 Such studies are crucial for translating preclinical findings into clinical applications。

In conclusion， 4-Piperidinecarboxylic acid， 1， 1'， 1''-( 1， 3， 5-triazine-2， 4， 6-triyl)tris- (CAS no： 1185157-88-3) is a promising compound with significant potential in chemical biology。 Its unique structural features make it an ideal candidate for further exploration in drug development。 As research continues to uncover new applications and mechanisms， this molecule is poised to play a vital role in addressing some of today's most pressing medical challenges。